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Compound of Interest |

Compound Name: (S)-ADB-BINACA-d5
CAS No.: 1185282-27-2
Cat. No.: B15559417
Get Quote
. J

The proper disposal of (S)-ADB-BINACA-d5, a deuterated synthetic cannabinoid used as an
analytical reference standard, is governed by stringent regulations for both controlled
substances and hazardous chemical waste. As this compound is intended for research and
forensic applications, all disposal procedures must prioritize safety, environmental protection,
and regulatory compliance. Researchers must adhere to federal, state, and local laws, and
consult with their institution's Environmental Health & Safety (EHS) office before proceeding.

(S)-ADB-BINACA-d5 and its parent compound, ADB-BINACA, are potent synthetic
cannabinoids.[1] Synthetic cannabinoids as a class are typically classified as Schedule |
substances under the U.S. Controlled Substances Act, indicating a high potential for abuse and
no currently accepted medical use.[2][3] Therefore, disposal must comply with regulations set
forth by the Drug Enforcement Administration (DEA) as well as hazardous waste regulations
from the Environmental Protection Agency (EPA).[4][5]

Regulatory and Safety Data Summary

All disposal actions must be documented and executed in accordance with institutional, local,
and federal guidelines. The following tables summarize key data and regulatory requirements.
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Physical | Chemical Properties (for ADB-

Value[6][7
BINACA) [elt7]
Molecular Formula C21H19D5N402
Formula Weight 369.5 g/mol

Appearance Crystalline Solid
Solubility in DMF 10 mg/ml
Solubility in DMSO 5 mg/ml
Solubility in DMF:PBS (pH 7.2) (1:3) 0.25 mg/ml

Regulatory Compliance Requirements

Governing Agencies

U.S. Drug Enforcement Administration (DEA),
Environmental Protection Agency (EPA), State

and Local Authorities.

Substance Classification

Schedule | Controlled Substance (by analogue

or class), Hazardous Chemical Waste.[2][8]

Primary Disposal Method

Transfer to a DEA-registered Reverse
Distributor.[4][9][10]

Required DEA Forms

DEA Form 222 (for transfer of Schedule |
substances), DEA Form 41 (for on-site
destruction).[4][9][10]

Record Keeping

All disposal records must be maintained for a

minimum of two years.[9][10]

Detailed Disposal Protocol

This protocol provides a step-by-step methodology for the safe and compliant disposal of (S)-

ADB-BINACA-d5.

Personnel Safety: Before handling the material, personnel must wear appropriate Personal

Protective Equipment (PPE), including safety goggles, nitrile gloves, and a lab coat. All
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handling of the solid material or its solutions should be performed inside a certified chemical
fume hood to prevent inhalation.[11]

Step 1: Initial Assessment and Consultation

o Quantify Waste: Determine the total amount of (S)-ADB-BINACA-d5 requiring disposal.

e Consult EHS: Contact your institution's Environmental Health & Safety (EHS) office. They will
provide specific guidance based on institutional policies and local regulations.[10][12] The
EHS office is the primary coordinator for hazardous waste disposal.

» Verify DEA Registration: Ensure the Principal Investigator responsible for the material holds
a current DEA registration for Schedule | controlled substances.[5]

Step 2: Waste Segregation and Containment

o Segregate Waste: Do not mix (S)-ADB-BINACA-d5 waste with other chemical waste
streams unless explicitly permitted by your EHS office.[8] It must be managed as both a
controlled substance and a hazardous chemical.

o Use Appropriate Containers:

o Solid Waste: Place pure (S)-ADB-BINACA-d5, contaminated weigh boats, and
contaminated consumables (e.qg., pipette tips, wipes) into a designated, sealable, and
chemically compatible hazardous waste container.[13]

o Liquid Waste: Collect solutions containing (S)-ADB-BINACA-d5 in a sealable, leak-proof
hazardous waste container (e.g., a properly rated plastic or glass bottle).

o Empty Product Vials: Empty vials that once contained the neat material are not considered
empty until properly decontaminated. They must be triple-rinsed with a suitable solvent
(e.g., methanol or acetone).[8][14] This rinsate must be collected and disposed of as
hazardous liquid waste.[8][10]

Step 3: Labeling and Documentation

o Label Waste Container: Affix a "Hazardous Waste" label to the container.[8] The label must
include:
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o The words "Hazardous Waste."
o The full chemical name: "(S)-ADB-BINACA-d5." Do not use abbreviations.[8]
o The accumulation start date.

o The specific hazards (e.g., "Toxic").

Maintain Controlled Substance Log: Document the removal of the material from inventory in
the laboratory's controlled substance usage log. This record must be precise and account for
all material being disposed of.

Step 4: Arranging Disposal via Reverse Distributor

Contact DEA/EHS: The DEA registrant or their authorized agent must coordinate the
disposal. The preferred and most common method is transferring the material to a DEA-
registered reverse distributor.[9][10] Your EHS office or local DEA Diversion Field Office can
provide a list of authorized reverse distributors.[9][10]

Prepare for Transfer: The reverse distributor will provide specific instructions for packaging
and preparing the material for transport.

Complete DEA Form 222: The transfer of a Schedule | substance to the reverse distributor
must be documented using a DEA Form 222.[10]

Retain Records: The registrant must keep a copy of the completed DEA Form 222 and all
other disposal records for a minimum of two years.[9]

Step 5: On-Site Destruction (Alternative, Less Common
Method)

On-site destruction is a less common alternative that requires direct DEA approval and

adherence to strict protocols.

Obtain Approval: The registrant must contact the local DEA Diversion Field Office for
permission and instructions.[9]
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» Render Non-Retrievable: The destruction method must render the controlled substance to a
non-retrievable state, meaning it cannot be transformed back into a usable substance.[4]
This typically involves incineration or chemical digestion. Do not simply dissolve the material
or mix it with another substance.

e Document on DEA Form 41: The destruction must be documented on a "Registrants Record
of Controlled Substances Destroyed" (DEA Form 41).[4]

o Witnesses Required: The destruction process must be witnessed by at least two authorized
employees of the registrant, who must both sign the DEA Form 41.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (S)-ADB-BINACA-d5.
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Step 1: Consult Institutional EHS
& Review DEA Registration

Step 2: Segregate Waste
(Controlled Substance & Hazardous Chemical)

Step 3: Package & Decontaminate Warning: Do Not Dispose in
(Sealable containers, Triple-rinse vials) Regular Trash or Sewer

Step 4: Label Container Clearly
('Hazardous Waste', Full Chemical Name)

Step 5: Arrange Disposal via
DEA-Registered Reverse Distributor

Step 6: Document Transfer
(Complete DEA Form 222, Update Logs)

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of (S)-ADB-BINACA-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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